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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety data currently understood for
4-Butylphenol-d5 (CAS No: 1219795-04-6). Given the limited direct experimental data on the
deuterated form, this document extensively leverages data from its non-deuterated analogue,
4-tert-butylphenol (CAS No: 98-54-4), to infer potential hazards and safety protocols. 4-
Butylphenol-d5 is primarily utilized as a stable isotope-labeled internal standard in
pharmacokinetic and metabolic studies. Its utility lies in its ability to be distinguished from the
endogenous or administered non-labeled compound by mass spectrometry, allowing for
precise quantification in biological matrices.

Core Safety and Handling

Immediate medical attention is required for any significant exposure. In case of eye contact,
rinse immediately with plenty of water for at least 15 minutes. For skin contact, wash off
immediately with plenty of water for at least 15 minutes. If inhaled, move the person to fresh air.
If swallowed, do NOT induce vomiting.[1]

Protective measures are paramount when handling this compound. Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
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coat.[2][3] All handling should be conducted in a well-ventilated area or under a chemical fume
hood to avoid inhalation of dust or vapors.[2][4]

For storage, keep the container tightly closed in a dry, cool, and well-ventilated place.[2] In
case of a spill, sweep up the solid material, avoiding dust formation, and place it in a suitable,
closed container for disposal.[3]

Physicochemical Properties

Understanding the physical and chemical properties of 4-Butylphenol-d5 is crucial for its safe
handling and use in experimental settings. The data presented in the table below is a
combination of information available for the deuterated compound and its non-deuterated
counterpart, 4-tert-butylphenol.

Property Value Reference
Molecular Formula C10H9Ds0O

Molecular Weight 155.26 g/mol

Appearance White to off-white solid [5]

Melting Point 96 - 100 °C

Boiling Point 236 - 238 °C

Flash Point 113 °C

Water Solubility Low [415]

LogP 3.29 [2]

Toxicological Data

The toxicological profile of 4-Butylphenol-d5 is inferred from studies on 4-tert-butylphenol.
These studies indicate that the compound can cause skin and eye irritation and may have
other systemic effects.

Acute Toxicity
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Test Species Route Result Reference
LD50 Rat Oral > 2,000 mg/kg [6][7]

LD50 Rabbit Dermal 2,288 mg/kg

LC50 Rat Inhalation No data available

Moderate skin

Skin Irritation Rabbit Dermal o [6]
irritation
o ) Severe eye
Eye Irritation Rabbit Ocular [6][8]
damage

Chronic Toxicity and Other Health Effects

Prolonged or repeated exposure to 4-tert-butylphenol may have effects on the liver, spleen,
thyroid, and nervous system.[5] It is also suspected of damaging fertility.[6][7][8]

Ecotoxicity

4-tert-butylphenol is considered toxic to aquatic life with long-lasting effects.[7][8]

. . Result
Test Species Duration Reference
(EC50/LC50)
Acute Daphnia magna
o 48 hours 4.8 mg/L
Immobilisation (Water flea)
Pseudokirchnerie
Growth Inhibition  lla subcapitata 72 hours 14 mg/L
(Green algae)
Pimephales
o promelas
Acute Toxicity 96 hours 5.1 mg/L 9]
(Fathead
minnow)

Experimental Protocols
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Detailed methodologies for key toxicological and analytical experiments are crucial for the

reproducibility and validation of safety data.

Acute Oral Toxicity (Adapted from OECD Guideline 401)

This test provides information on health hazards likely to arise from a single oral exposure to a

substance.

Test Animals: Healthy, young adult rats of a single sex are used. They are fasted overnight
before dosing.[10]

Dose Administration: The test substance is administered in a single dose by gavage using a
stomach tube. An aqueous solution is preferred, but a solution in oil (e.g., corn oil) can be
used if necessary. The volume should not exceed 1 ml/100 g of body weight.[10]

Observation Period: Animals are observed for 14 days. Observations include changes in
skin, fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and
central nervous system effects.[10]

Data Analysis: The LD50 is calculated, which is the statistically derived single dose of a
substance that can be expected to cause death in 50% of the animals.

Dermal Irritation (Adapted from OECD Guideline 404)

This test assesses the potential of a substance to cause skin irritation.

Test Animal: The albino rabbit is the preferred species.[1]

Application: A small area of the animal's back is clipped free of fur. 0.5 g of the solid test
substance, moistened with a small amount of water, is applied to the skin and covered with a
gauze patch.[1]

Exposure and Observation: The exposure duration is 4 hours. After removal of the patch, the
skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours,
and up to 14 days.[1]

Scoring: The severity of the skin reactions is scored numerically to determine the irritation
potential.
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Eye Irritation (Adapted from OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

Test Animal: Albino rabbits are used.[11]

Application: A single dose of the test substance (0.1 mL of liquid or 0.1 g of solid) is instilled
into the conjunctival sac of one eye. The other eye serves as a control.[11]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea, iris, and conjunctiva are evaluated for any lesions.[11]

Scoring: The ocular reactions are scored to classify the irritancy of the substance.

High-Performance Liquid Chromatography (HPLC) for
Analysis

HPLC is a common technique for the quantification of phenolic compounds in various matrices.

Sample Preparation: For biological samples like urine, an enzymatic hydrolysis step using [3-
glucuronidase/sulfatase is often required to measure the total concentration (free and
conjugated forms). This is followed by a solid-phase extraction (SPE) or liquid-liquid
extraction (LLE) to clean up and concentrate the analyte.[12]

Chromatographic Conditions:

[e]

Column: A reversed-phase C18 column is typically used.[13]

o

Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with
0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is common.[13]

o

Flow Rate: A constant flow rate, for example, 0.5 mL/min, is maintained.[13]

Detection: A UV-Vis Diode Array Detector (DAD) is frequently used, with monitoring at
wavelengths such as 210, 280, and 360 nm.[13]

o

Quantification: The concentration of the analyte is determined by comparing its peak area to
that of a calibration curve prepared with known concentrations of a standard.
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Visualizations
Metabolic Pathway of 4-tert-Butylphenol

The metabolism of 4-tert-butylphenol in certain microorganisms has been studied, providing
insights into its biotransformation. The proposed pathway involves an initial hydroxylation
followed by ring cleavage.[14][15]

4-tert-Butylphenol Hydroxylation 4-tert-Butylcatechol Catechol 2’3_dloxygenase= Meta-cleavage Product P-| Further Metabolism

Click to download full resolution via product page

Proposed metabolic pathway of 4-tert-butylphenol.

General Experimental Workflow for HPLC Analysis

The following diagram illustrates a typical workflow for the analysis of 4-Butylphenol-d5 in
biological samples using HPLC.
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General workflow for HPLC analysis of 4-Butylphenol-d5.
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Logical Relationship of Toxicity Testing

This diagram illustrates the tiered approach to assessing the potential toxicity of a chemical,
starting with in vitro methods to reduce animal testing.

In Vitro Screening
(e.g., Ames Test, Chromosomal Aberration)

Y/

Dermal Irritation/Corrosion

(OECD 404)
Eye Irritation/Corrosion Ecotoxicity Testing
(OECD 405) (OECD 201, 202, 203)

\

Acute Oral Toxicity
(OECD 401)

Comprehensive Risk Assessment

Click to download full resolution via product page

Tiered approach for toxicity assessment.

This guide is intended to provide a comprehensive overview of the available health and safety
data for 4-Butylphenol-d5, primarily by referencing data from its non-deuterated analogue.
Researchers should always consult the most current safety data sheets and institutional safety
guidelines before handling this or any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [4-Butylphenol-d5: A Comprehensive Health and Safety
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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